Cas no 946360-37-8 (8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946360-37-8
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5957472
• PubChem ID: 16861130
• Update Time: 2025-07-17

8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 8-(4-methylphenyl)-4-oxo-N-propan-2-yl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024650997
• 946360-37-8
• F2482-0070
• 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-isopropyl-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C16H19N5O2/c1-10(2)17-14(22)13-15(23)21-9-8-20(16(21)19-18-13)12-6-4-11(3)5-7-12/h4-7,10H,8-9H2,1-3H3,(H,17,22)
• InChI Key： JKZLKUCNLAECJG-UHFFFAOYSA-N
• SMILES： N1=C(C(NC(C)C)=O)C(=O)N2CCN(C3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Comprehensive Analysis of 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946360-37-8)

The compound 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946360-37-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring an imidazo[2,1-c][1,2,4]triazine core, has garnered attention for its unique physicochemical properties and potential therapeutic applications. Researchers are particularly interested in its role as a scaffold for drug development, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and personalized therapies. The imidazo[2,1-c][1,2,4]triazine moiety in this compound is a key structural feature that enhances its binding affinity to biological targets. This aligns with current trends in drug discovery, where researchers prioritize molecules with high selectivity and low off-target effects. The inclusion of a 4-methylphenyl group further modulates the compound's lipophilicity, potentially improving its pharmacokinetic profile.

One of the most frequently searched questions in scientific databases is: "What are the applications of imidazo[2,1-c][1,2,4]triazine derivatives in drug discovery?" This compound addresses this query by serving as a versatile intermediate for synthesizing analogs with enhanced bioactivity. Its carboxamide functionality, for instance, allows for further derivatization, making it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR).

From a synthetic chemistry perspective, the preparation of 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide involves multi-step reactions, including cyclization and amidation. These processes are often optimized for yield and purity, as highlighted in recent patents and publications. The compound's CAS No. 946360-37-8 serves as a unique identifier, ensuring accurate referencing in regulatory and commercial contexts.

Another hot topic in the scientific community is the role of small-molecule inhibitors in modulating protein-protein interactions. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on specific kinases, a property highly relevant to oncology research. This aligns with the growing interest in targeted therapies, where imidazo[2,1-c][1,2,4]triazine-based compounds are increasingly explored for their potential to disrupt aberrant signaling pathways.

Environmental and safety considerations are also critical when working with such compounds. While 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide is not classified as hazardous under current regulations, proper handling protocols are recommended to ensure workplace safety. Researchers often search for "safe handling practices for heterocyclic carboxamides", emphasizing the need for clear guidelines in laboratory settings.

In summary, 8-(4-methylphenyl)-4-oxo-N-(propan-2-yl)-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide (CAS No. 946360-37-8) represents a promising candidate for further investigation in drug discovery and development. Its structural complexity, combined with its potential bioactivity, makes it a subject of ongoing research in academic and industrial laboratories worldwide. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics.